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Compound of Interest

Compound Name: Dibenzyl azelate

Cat. No.: B154685

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Dibenzyl Azelate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of dibenzyl azelate. It includes detailed data on its properties, experimental
protocols for its synthesis and analysis, and insights into its potential applications, particularly in
the context of drug development.

Core Chemical and Physical Properties

Dibenzyl azelate, with the IUPAC name dibenzyl nonanedioate, is the dibenzyl ester of the C9
dicarboxylic acid, azelaic acid. While it serves as a valuable plasticizer and a potential prodrug
for azelaic acid, experimentally determined physical constants such as melting and boiling
points are not widely reported in publicly available literature. For comparative purposes, data
for related short-chain dialkyl azelates are provided alongside the known properties of dibenzyl
azelate.

Table 1: Chemical Identifiers and Properties of Dibenzyl
Azelate
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Property Value Reference
IUPAC Name dibenzyl nonanedioate [1]

CAS Number 1932-84-9 [1]
Molecular Formula C23H2804 [11[2]
Molecular Weight 368.47 g/mol [1]

Canonical SMILES

C1=CC=C(C=C1)COC(=0)CC
CCCCCC(=0)0OCC2=CC=CC=
c2

[1]

INChl=1S/C23H2804/c24-
22(26-18-20-12-6-4-7-13-
20)16-10-2-1-3-11-17-

InChl [1]
23(25)27-19-21-14-8-5-9-15-
21/h4-9,12-15H,1-3,10-11,16-
19H2
AEPUKSBIJZXFCI-

InChlKey [1]

UHFFFAOYSA-N

Predicted XlogP

5.2

[1]

Table 2: Physical Properties of Related Azelate Esters

(for comparison)
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Property Diethyl Azelate Dibutyl Azelate Reference
Colorless to light o

Appearance o Liquid [3][4]
yellow liquid

Melting Point -16 t0 -15.8 °C N/A

Boiling Point 172 °C at 18 mmHg 336 °C [4]

Density 0.973 g/mL at 25 °C N/A

Soluble in ether,
Solubility alcohol; insoluble in Insoluble in water [3][4]

water

Experimental Protocols

Detailed methodologies for the synthesis and analysis of dibenzyl azelate are crucial for
research and development. The following protocols are based on established esterification and
analytical techniques for azelaic acid and its esters.

Synthesis of Dibenzyl Azelate via Fischer Esterification

This protocol describes a standard acid-catalyzed esterification.

Materials:

e Azelaic acid (1.0 eq)

e Benzyl alcohol (= 2.2 eq)

o Concentrated sulfuric acid (catalytic amount, e.g., 0.05 eq) or p-toluenesulfonic acid
o Toluene (as solvent and for azeotropic removal of water)

o Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate
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» Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)
Procedure:

o Reaction Setup: A mixture of azelaic acid, benzyl alcohol, and a catalytic amount of sulfuric
acid in toluene is prepared in a round-bottom flask fitted with a Dean-Stark apparatus and a
reflux condenser.

» Esterification: The reaction mixture is heated to reflux. Water produced during the reaction is
removed azeotropically and collected in the Dean-Stark trap. The reaction is monitored by
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is
consumed.

o Work-up: After cooling to room temperature, the reaction mixture is diluted with an organic
solvent like ethyl acetate and washed sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield pure dibenzyl azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154685#physical-and-chemical-characteristics-of-
dibenzyl-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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